6-Ethyl-5-[4-phenylmethyl]-1-piperazinyl-2,4(1H,3H)-pyrimidinedione

• Molecular Formula: C17H22N4O2
• Molecular Weight: 314.4 g/mol
• IUPAC Name: 5-(4-benzylpiperazin-1-yl)-6-ethyl-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C17H22N4O2/c1-2-14-15(16(22)19-17(23)18-14)21-10-8-20(9-11-21)12-13-6-4-3-5-7-13/h3-7H,2,8-12H2,1H3,(H2,18,19,22,23)
• InChI Key: OVGGYPMEPRBIIU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=O)NC(=O)N1)N2CCN(CC2)CC3=CC=CC=C3

Description

6-Ethyl-5-[4-phenylmethyl]-1-piperazinyl-2,4(1H,3H)-pyrimidinedione is a useful research compound. Its molecular formula is C17H22N4O2 and its molecular weight is 314.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 57.0 g (0.260 mole) of 5-bromo-6-ethyl-2,4(1H,3H)pyrimidinedione and 26.6 g (0.286 mole) of anhydrous potassium fluoride in 176 ml (1 mole) of 1-benzylpiperazine was heated under reflux at 140° C. for four hours and cooled. The reaction mixture was poured into 1000 ml of ice water. The solid was collected and washed with water. Recrystallization from N,N dimethylformamide and drying in vacuo at 59° C. for 16 hours gave the product as an off-white solid; mp 255°-256° C.